Cas no 1055956-96-1 ((4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine)

(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine is a chiral benzopyran derivative with potential applications in pharmaceutical and synthetic chemistry. Its stereospecific (4R) configuration ensures precise molecular interactions, making it valuable for enantioselective synthesis and drug development. The dimethyl substitution at the 6 and 8 positions enhances structural stability and may influence binding affinity in biological systems. As a dihydrobenzopyran scaffold, it serves as a versatile intermediate for constructing complex heterocyclic compounds. The amine functionality at the 4-position allows for further derivatization, enabling tailored modifications for target-specific applications. This compound is particularly useful in medicinal chemistry research, where its rigid framework and chiral center contribute to the design of bioactive molecules with optimized pharmacokinetic properties.
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine structure
1055956-96-1 structure
Product Name:(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
CAS No:1055956-96-1
MF:C11H15NO
MW:177.242902994156
CID:4760955
PubChem ID:42220748
Update Time:2026-02-26

(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-6,8-DIMETHYLCHROMAN-4-AMINE
    • (4R)-6,8-Dimethyl-3,4-dihydro-2H-chromen-4-amine
    • (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
    • Inchi: 1S/C11H15NO/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h5-6,10H,3-4,12H2,1-2H3/t10-/m1/s1
    • InChI Key: KMICWNIEVDQIJO-SNVBAGLBSA-N
    • SMILES: O1CC[C@H](C2C=C(C)C=C(C)C1=2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.2

(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1692956-0.05g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
0.05g
$816.0 2023-09-20
Enamine
EN300-1692956-0.1g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
0.1g
$855.0 2023-09-20
Enamine
EN300-1692956-0.25g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
0.25g
$893.0 2023-09-20
Enamine
EN300-1692956-0.5g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
0.5g
$933.0 2023-09-20
Enamine
EN300-1692956-1.0g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
1g
$971.0 2023-06-04
Enamine
EN300-1692956-2.5g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
2.5g
$1903.0 2023-09-20
Enamine
EN300-1692956-5.0g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
5g
$2816.0 2023-06-04
Enamine
EN300-1692956-10.0g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
10g
$4176.0 2023-06-04
Enamine
EN300-1692956-1g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
1g
$971.0 2023-09-20
Enamine
EN300-1692956-5g
(4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
1055956-96-1
5g
$2816.0 2023-09-20

Additional information on (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine

Research Brief on (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 1055956-96-1): Recent Advances and Applications

The compound (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 1055956-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.

Recent studies have highlighted the chiral specificity of (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine, with the (4R)-configuration exhibiting enhanced bioactivity compared to its stereoisomers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective modulator of serotonin receptors, particularly 5-HT1A and 5-HT2A, suggesting potential applications in neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier with high efficiency further underscores its therapeutic promise.

In addition to its neurological applications, (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed its role as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound's unique benzopyran scaffold was found to interact with HDAC active sites, leading to apoptosis in several cancer cell lines, including breast and lung carcinomas.

The synthesis of (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine has also seen advancements. A 2024 publication in Organic Letters detailed an enantioselective synthetic route utilizing asymmetric hydrogenation, achieving a 98% enantiomeric excess (ee) and a 75% overall yield. This method addresses previous challenges in scalability and stereochemical purity, paving the way for larger-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine. Recent pharmacokinetic studies indicate a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its stability. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, (4R)-6,8-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 1055956-96-1) represents a versatile scaffold with broad therapeutic potential. Its dual activity in neurological and oncological contexts, coupled with recent synthetic advancements, positions it as a compelling candidate for future drug development. Ongoing research aims to elucidate its full mechanistic spectrum and translate these findings into clinical applications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd